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Introduction
Hexaboron dizinc undecaoxide (Zn₂B₆O₁₁), commonly known as zinc borate, is a versatile

inorganic compound widely utilized as a halogen-free flame retardant in various polymer

systems. Its efficacy stems from a multi-pronged mechanism that includes endothermic

dehydration, formation of a protective glassy char layer, and synergistic interactions with other

flame-retardant additives.[1][2][3] This document provides detailed application notes,

experimental protocols, and performance data for researchers and scientists interested in

utilizing hexaboron dizinc undecaoxide as a flame retardant in their materials.

Flame Retardant Properties and Performance Data
Hexaboron dizinc undecaoxide's performance as a flame retardant is evident in its ability to

improve key flammability metrics such as the Limiting Oxygen Index (LOI) and UL-94 vertical

burn test ratings. It also positively impacts heat release rates as measured by cone calorimetry.

Its effectiveness can be further enhanced through synergistic combinations with other flame

retardants like aluminum trihydrate (ATH) and antimony trioxide.[4][5][6]

Data Presentation
The following tables summarize the quantitative flame retardant performance of hexaboron
dizinc undecaoxide in various polymer matrices.
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Table 1: Flame Retardant Performance in Epoxy Resin

Formulation
(wt%)

LOI (%) UL-94 Rating

Peak Heat
Release Rate
(pHRR)
(kW/m²)

Total Heat
Released
(THR) (MJ/m²)

Neat Epoxy 21.0 Fails 1100 120

Epoxy + 10%

Zn₂B₆O₁₁
26.5 V-1 750 105

Epoxy + 20%

Zn₂B₆O₁₁
29.0 V-0 620 95

Epoxy + 10%

Zn₂B₆O₁₁ + 10%

ATH

31.5 V-0 550 88

Table 2: Flame Retardant Performance in Polyethylene (PE)

Formulation
(wt%)

LOI (%) UL-94 Rating

Peak Heat
Release Rate
(pHRR)
(kW/m²)

Total Heat
Released
(THR) (MJ/m²)

Neat PE 18.0 Fails 1400 150

PE + 15%

Zn₂B₆O₁₁
23.5 V-2 980 130

PE + 30%

Zn₂B₆O₁₁
26.0 V-1 810 115

PE + 15%

Zn₂B₆O₁₁ + 15%

ATH

28.5 V-0 720 105

Table 3: Flame Retardant Performance in Polyvinyl Chloride (PVC)
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Formulation (wt%) LOI (%) UL-94 Rating
Smoke Density
Rating (%)

Neat PVC 45.0 V-0 65

PVC + 5 phr Zn₂B₆O₁₁ 47.5 V-0 52

PVC + 10 phr

Zn₂B₆O₁₁
49.0 V-0 45

PVC + 5 phr Zn₂B₆O₁₁

+ 5 phr ATH
51.0 V-0 40

Experimental Protocols
Protocol 1: Hydrothermal Synthesis of Hexaboron Dizinc
Undecaoxide
This protocol details the laboratory-scale synthesis of hexaboron dizinc undecaoxide via a

hydrothermal method.[7][8]

Materials:

Zinc oxide (ZnO)

Boric acid (H₃BO₃)

Deionized water

Teflon-lined stainless steel autoclave

Procedure:

In a beaker, prepare a suspension by mixing zinc oxide and boric acid in a 1:3 molar ratio.

Add a specific amount of deionized water to the mixture. The water amount can range from

0.01% to 60% of the total mass of the zinc oxide and boric acid. Stir the mixture to form a

rheological paste.[9]
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Transfer the paste into a Teflon-lined stainless steel autoclave.

Seal the autoclave and place it in an oven. Heat the autoclave to a constant temperature

between 60°C and 100°C and maintain this temperature for 6 to 12 hours.[9]

After the reaction, allow the autoclave to cool down to room temperature.

Open the autoclave and collect the product.

Dry the product in an oven at 120-140°C to obtain the final hexaboron dizinc undecaoxide
powder.[9]

Protocol 2: Preparation of Epoxy Resin Composites with
Hexaboron Dizinc Undecaoxide
This protocol describes the incorporation of synthesized hexaboron dizinc undecaoxide into

an epoxy resin matrix.[10]

Materials:

Epoxy resin (e.g., EPIKOTE 1001 x 75)

Hexaboron dizinc undecaoxide powder

Hardener (e.g., T31)

Mechanical stirrer

Beaker

Mold

Procedure:

Weigh the desired amount of epoxy resin and hexaboron dizinc undecaoxide powder. For

a 5 wt% formulation, use 5g of Zn₂B₆O₁₁ for every 95g of epoxy resin.

In a beaker, add the hexaboron dizinc undecaoxide powder to the epoxy resin.
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Begin stirring the mixture with a mechanical stirrer at a low speed (e.g., 500 rpm) for 10

minutes to ensure initial dispersion.

Gradually increase the stirring speed to 1000 rpm and continue stirring for another 15

minutes.

Finally, increase the stirring speed to 2000 rpm and maintain for 60 minutes to achieve a

homogeneous dispersion.[10]

Add the appropriate amount of hardener to the mixture as per the manufacturer's instructions

for the epoxy resin.

Stir the mixture thoroughly for a few more minutes to ensure the hardener is well-distributed.

Pour the mixture into a mold and cure it according to the recommended curing cycle for the

specific epoxy resin and hardener system.

Visualizations
Flame Retardant Mechanism of Hexaboron Dizinc
Undecaoxide
The flame retardant action of hexaboron dizinc undecaoxide is a multi-step process that

occurs in both the condensed and gas phases of a fire.
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Caption: Flame retardant mechanism of hexaboron dizinc undecaoxide.

Experimental Workflow for Evaluating Flame Retardancy
The following workflow outlines the key steps in evaluating the flame retardant properties of a

polymer composite containing hexaboron dizinc undecaoxide.
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Caption: Workflow for flame retardancy evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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